N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-phenylsulfanylpropanamide

• IUPAC Name: N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-phenylsulfanylpropanamide
• InChI: InChI=1S/C18H17N3O3S/c1-23-15-10-6-5-9-14(15)17-20-21-18(24-17)19-16(22)11-12-25-13-7-3-2-4-8-13/h2-10H,11-12H2,1H3,(H,19,21,22)
• InChI Key: QPPRWLJSXIVZAX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN=C(O2)NC(=O)CCSC3=CC=CC=C3
• Molecular Formula: C18H17N3O3S
• Molecular Weight: 355.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of compounds similar to the one has been elucidated using techniques such as X-ray crystallography, which provides insight into the conformation, bonding patterns, and overall geometry of the molecule.

Chemical Reactions Analysis

Compounds containing thiadiazole and pyrrolidine rings can participate in various chemical reactions, including nucleophilic substitution, electrophilic addition, and cycloaddition reactions. These reactions can significantly alter the compound’s chemical properties and utility in further synthetic applications.

Physical And Chemical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and crystallinity, can be influenced by the specific functional groups present and their arrangement. The chemical properties, such as reactivity, stability, and acidity/basicity, are crucial for understanding how these compounds interact in chemical environments.

Mechanism of Action

The mechanism of action of N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-phenylsulfanylpropanamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in various cellular processes. It has been shown to inhibit the growth of cancer cells and to have anti-inflammatory properties.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins, which may contribute to its anti-cancer and anti-inflammatory properties. It has also been shown to have antioxidant properties, which may contribute to its potential use in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-phenylsulfanylpropanamide has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in large quantities. It has also been shown to have low toxicity, which makes it a safe compound to work with in laboratory settings. However, one limitation of this compound is that its mechanism of action is not fully understood, which may limit its potential applications in certain areas of research.

Future Directions

There are several future directions for research involving N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-phenylsulfanylpropanamide. One area of research involves further investigating its potential use as an anti-cancer agent. Another area of research involves investigating its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, there is potential for this compound to be used in the development of new antibiotics to treat bacterial and fungal infections. Further research is needed to fully understand the mechanism of action of this compound and to explore its potential applications in various areas of scientific research.

Synthesis Methods

The synthesis of N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-phenylsulfanylpropanamide involves several steps. The first step involves the reaction of 2-methoxybenzohydrazide with thionyl chloride to form 2-methoxybenzoyl chloride. The second step involves the reaction of 2-methoxybenzoyl chloride with potassium cyanate to form 5-(2-methoxyphenyl)-1,3,4-oxadiazole-2-carboxylic acid. The third step involves the reaction of 5-(2-methoxyphenyl)-1,3,4-oxadiazole-2-carboxylic acid with thionyl chloride to form 5-(2-methoxyphenyl)-1,3,4-oxadiazole-2-carbonyl chloride. The final step involves the reaction of 5-(2-methoxyphenyl)-1,3,4-oxadiazole-2-carbonyl chloride with 3-phenylthiopropanoic acid to form this compound.

Scientific Research Applications

N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-phenylsulfanylpropanamide has potential applications in various fields of scientific research. It has been studied for its potential use as an anti-cancer agent, as well as its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. It has also been studied for its potential use in the treatment of bacterial and fungal infections.